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Compound of Interest

Compound Name: 1,1-Dimethoxyoctane

Cat. No.: B154995 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,1-Dimethoxyoctane in a Laboratory

Setting

Introduction
1,1-Dimethoxyoctane (CAS No. 10022-28-3), also known as octanal dimethyl acetal, is an

acetal used as a fragrance and flavoring agent, often found in perfume and food compositions.

[1][2] While it is utilized in various industries, its handling in a research and development

environment necessitates a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols. This guide provides a comprehensive overview for

researchers, scientists, and drug development professionals on the safe handling, storage, and

disposal of 1,1-Dimethoxyoctane in a laboratory setting.

Hazard Identification and Classification
1,1-Dimethoxyoctane is a colorless liquid with a characteristic green, woody, or citrusy odor.

[1][2] According to some sources, it is classified as a hazardous substance that causes skin

irritation (H315), may cause an allergic skin reaction (H317), and causes serious eye irritation

(H319).[3] It is also noted as being toxic to aquatic life with long-lasting effects (H411).[3]

However, it is important to note a discrepancy in available data, as aggregated GHS

information from 1,538 reports to the ECHA C&L Inventory indicates that 98.2% of these

reports did not classify the chemical as meeting GHS hazard criteria.[1]
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Analogous compounds, such as 1,1-Dimethoxyethane, are classified as highly flammable

liquids and vapors.[4][5] Vapors of similar chemicals are known to be heavier than air and may

form explosive mixtures with air, with a risk of flashing back to an ignition source.[4][6]

Potential Health Effects:

Skin Contact: Can cause skin irritation and may lead to an allergic skin reaction.[3]

Eye Contact: Causes serious eye irritation.[3]

Inhalation: While specific data for 1,1-Dimethoxyoctane is limited, inhalation of vapors from

similar acetals may cause dizziness or asphyxiation, particularly in confined areas.[7]

Physical and Chemical Properties
A summary of the key quantitative data for 1,1-Dimethoxyoctane is presented below. This

data is essential for conducting risk assessments and designing appropriate experimental and

storage conditions.
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Property Value Source(s)

Molecular Formula C₁₀H₂₂O₂ [1][2]

Molecular Weight 174.28 g/mol [1][2]

Appearance Colorless liquid [1][2]

Odor Green, woody, citrusy [1][2]

Boiling Point 185 - 207 °C (at 760 mm Hg) [1][2]

Density 0.841 - 0.851 g/mL (at 25 °C) [1][2]

Flash Point 194 °F (90 °C) [2]

Vapor Pressure 12.52 Pa (at 24 °C) [2]

Water Solubility
Very slightly soluble; 210.5

mg/L (at 24 °C)
[1][2]

logP (Octanol/Water Partition

Coefficient)
3.17 - 3.854 [1][2]

Refractive Index 1.410 - 1.420 (at 20 °C) [1][2]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory to ensure safety when working with 1,1-
Dimethoxyoctane.

Engineering Controls
Ventilation: All handling of 1,1-Dimethoxyoctane should be conducted in a well-ventilated

area.[6] Where possible, enclose operations and use local exhaust ventilation (e.g., a

chemical fume hood) at the site of chemical release to minimize exposure.[6]

Ignition Sources: Prohibit all sources of ignition, such as smoking and open flames, in areas

where the chemical is used, handled, or stored.[5][6]

Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating

equipment.[4][5] All metal containers and transfer equipment must be grounded and bonded
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to prevent static discharge.[4][6]

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling 1,1-Dimethoxyoctane. OSHA

1910.132 mandates that employers determine the correct PPE for each hazard.[6]

PPE Type Specification Rationale

Eye/Face Protection

Indirect-vent, impact and

splash-resistant goggles. A

face shield should be worn

with goggles for tasks with a

high splash risk.[6]

To protect against serious eye

irritation from splashes.[3]

Hand Protection

Solvent-resistant gloves.

Consult the manufacturer's

recommendations for the most

protective material.[6]

To prevent skin contact, which

can cause irritation and allergic

reactions.[3][6]

Body Protection

Protective work clothing, such

as a lab coat. For larger

quantities or splash risks,

chemical-resistant suits or

aprons should be used.[5][6]

To prevent skin contamination.

Contaminated clothing should

be removed immediately and

laundered by trained

individuals.[6]

Respiratory Protection

If ventilation is inadequate or

overexposure is possible, a

MSHA/NIOSH-approved

respirator should be used.[6]

To prevent inhalation of

vapors.[6]

Storage
Store in tightly closed containers in a cool, dry, and well-ventilated area.[6][8]

Keep away from heat, sparks, and open flames.[8]

The substance is incompatible with oxidizing agents (e.g., perchlorates, peroxides), strong

acids (e.g., hydrochloric, sulfuric), and isocyanates.[6] Store separately from these materials.
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It is recommended to store under an inert atmosphere.[4]

Visualization of Safe Handling Workflow
The following diagram outlines the logical workflow for safely handling 1,1-Dimethoxyoctane
in a laboratory environment.
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Caption: Workflow for handling 1,1-Dimethoxyoctane.

Emergency Protocols
Emergency facilities, including an eye wash fountain and an emergency shower, must be

immediately accessible in the work area.[6]

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[4]

Skin Contact: Immediately wash or shower to remove the chemical.[6] Take off all

contaminated clothing and rinse the skin with water.[4][5]

Inhalation: Move the person to fresh air. If feeling unwell, call a poison center or doctor.[5]

Ingestion: If swallowed, make the victim drink water (two glasses at most). Consult a doctor if

feeling unwell.[4]

Spill Response
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Evacuate all non-essential personnel from the spill area.[6]

Remove all sources of ignition.[6]

Ensure adequate ventilation.[9]

Wearing appropriate PPE, cover the spill with a non-combustible absorbent material such as

dry lime, sand, or soda ash.[6]

Collect the absorbed material using non-sparking tools and place it in a covered container for

disposal.[6][10]

Ventilate and wash the spill area thoroughly after cleanup is complete.[6]

Spilled material may need to be disposed of as hazardous waste.[6]

Fire Fighting
Extinguishing Media: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[5][6]

Hazards: Poisonous gases are produced in a fire.[6] Containers may explode when heated.

[6] Vapors can travel to an ignition source and flash back.[6]

Procedure: Firefighters must wear self-contained breathing apparatus (SCBA) and full

protective clothing.[5] Use water spray to keep fire-exposed containers cool.[6]

Disposal Considerations
Dispose of 1,1-Dimethoxyoctane and its containers in accordance with all applicable federal,

state, and local environmental regulations. It may be necessary to dispose of the substance as

a hazardous waste.[6] Contact your state's Department of Environmental Protection (DEP) or

the regional EPA office for specific guidance.[6] Uncleaned containers should be handled with

the same precautions as the product itself.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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